Cas no 1889773-47-0 (2-(3-Bromophenyl)thiophen-3-amine)
1889773-47-0 structure
Product Name:2-(3-Bromophenyl)thiophen-3-amine
CAS No:1889773-47-0
MF:C10H8BrNS
MW:254.146220207214
CID:6628403
PubChem ID:82381671
Update Time:2024-01-10
2-(3-Bromophenyl)thiophen-3-amine Chemical and Physical Properties
Names and Identifiers
-
- 3-Thiophenamine, 2-(3-bromophenyl)-
- 2-(3-Bromophenyl)thiophen-3-amine
- 1889773-47-0
-
- Inchi: 1S/C10H8BrNS/c11-8-3-1-2-7(6-8)10-9(12)4-5-13-10/h1-6H,12H2
- InChI Key: HIJOVVDXDAHAEH-UHFFFAOYSA-N
- SMILES: NC1C=CSC=1C1C=CC=C(Br)C=1
Computed Properties
- Exact Mass: 252.95608g/mol
- Monoisotopic Mass: 252.95608g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 176
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 54.3Ų
Experimental Properties
- Density: 1.562±0.06 g/cm3(Predicted)
- Boiling Point: 372.8±27.0 °C(Predicted)
- pka: 3.62±0.10(Predicted)
2-(3-Bromophenyl)thiophen-3-amine Related Literature
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Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
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Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
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Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
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